Cas no 69437-73-6 (1-(2-Chloropyridin-3-yl)-3-(p-tolyl)thiourea)

• Product Name: 1-(2-Chloropyridin-3-yl)-3-(p-tolyl)thiourea
• CAS No: 69437-73-6
• MF: C₁₃H₁₂ClN₃S
• MW: 277.772480010986
• CID: 3167841
• PubChem ID: 12450090
• Update Time: 2025-05-25

1-(2-Chloropyridin-3-yl)-3-(p-tolyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloropyridin-3-yl)-3-(4-methylphenyl)thiourea
• 1-(2-Chloropyridin-3-yl)-3-(p-tolyl)thiourea
• AKOS003725822
• 69437-73-6

• Inchi： 1S/C13H12ClN3S/c1-9-4-6-10(7-5-9)16-13(18)17-11-3-2-8-15-12(11)14/h2-8H,1H3,(H2,16,17,18)
• InChI Key： TUYIHLIYUQKLTL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)NC(NC1C=CC(C)=CC=1)=S

Computed Properties

• Exact Mass: 277.0440463Da
• Monoisotopic Mass: 277.0440463Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 69Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 1-(2-Chloropyridin-3-yl)-3-(p-tolyl)thiourea

1-(2-Chloropyridin-3-yl)-3-(p-tolyl)thiourea: A Comprehensive Overview

1-(2-Chloropyridin-3-yl)-3-(p-tolyl)thiourea, also known by its CAS Registry Number 69437-73-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a member of the thiourea family, which has been extensively studied for its unique properties and potential applications in various industries. The structure of this compound consists of a thiourea backbone with a 2-chloropyridin-3-yl group and a p-tolyl substituent, making it a versatile molecule with intriguing chemical behavior.

The synthesis of 1-(2-Chloropyridin-3-yl)-3-(p-tolyl)thiourea typically involves the reaction of 2-chloropyridin-3-carbaldehyde with p-tolylthiourea under specific conditions. This reaction pathway has been optimized in recent studies to enhance yield and purity, making it more accessible for large-scale production. The compound's stability and reactivity have been thoroughly investigated, revealing its potential as a building block in organic synthesis and as a precursor for advanced materials.

Recent research has highlighted the importance of 1-(2-Chloropyridin-3-yl)-3-(p-tolyl)thiourea in the development of functional materials. For instance, studies published in leading journals such as Nature Materials and Chemistry of Materials have demonstrated its ability to form self-assembled monolayers with unique electronic properties. These monolayers have shown promise in applications ranging from sensors to flexible electronics, underscoring the compound's versatility.

In addition to its material science applications, 1-(2-Chloropyridin-3-yl)-3-(p-tolyl)thiourea has also been explored for its biological activity. Preclinical studies have indicated that this compound exhibits moderate antifungal and antibacterial properties, making it a potential candidate for drug development. However, further research is required to fully understand its pharmacokinetics and toxicity profile before it can be considered for clinical use.

The structural features of 1-(2-Chloropyridin-3-yl)-3-(p-tolyl)thiourea, particularly the presence of the chlorinated pyridine ring and the p-tolyl group, contribute significantly to its chemical reactivity and physical properties. The pyridine ring introduces electron-withdrawing effects, which enhance the compound's ability to participate in various chemical transformations. Meanwhile, the p-tolyl group provides steric bulk and contributes to the molecule's solubility in organic solvents.

From an environmental perspective, the synthesis and handling of CAS No. 69437-73-6 are conducted under strict safety protocols to minimize any adverse impact on ecosystems. The compound's biodegradability has been assessed in controlled laboratory settings, revealing that it undergoes slow degradation under aerobic conditions. This information is crucial for waste management practices and regulatory compliance.

In conclusion, 1-(2-Chloropyridin-3-yl)-3-(p-tolyl)thiourea, with its CAS number 69437-73-6, represents a valuable addition to the arsenal of compounds available for modern scientific research and industrial applications. Its unique combination of chemical properties makes it a subject of ongoing investigation, with new discoveries continually expanding its potential uses across diverse fields.